Cas no 1443333-60-5 (5-Fluoro-3-n-hexyloxybenzoic acid)

• Product Name: 5-Fluoro-3-n-hexyloxybenzoic acid
• CAS No: 1443333-60-5
• MF: C₁₃H₁₇FO₃
• MW: 240.270687818527
• MDL: MFCD18426790
• CID: 4786008
• Update Time: 2023-08-17

5-Fluoro-3-n-hexyloxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-n-hexyloxybenzoic acid
• 3-Fluoro-5-(hexyloxy)benzoic acid

• MDL： MFCD18426790
• Inchi： 1S/C13H17FO3/c1-2-3-4-5-6-17-12-8-10(13(15)16)7-11(14)9-12/h7-9H,2-6H2,1H3,(H,15,16)
• InChI Key： NLRIHJWAPCXGOO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)OCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5